Cas no 13525-99-0 (Phosphinic acid,P,P-bis(2-ethylhexyl)-)

• Product Name: Phosphinic acid,P,P-bis(2-ethylhexyl)-
• CAS No: 13525-99-0
• MF: C₁₆H₃₅O₂P
• MW: 290.421666383743
• CID: 220705
• PubChem ID: 13629072
• Update Time: 2025-04-19

Phosphinic acid,P,P-bis(2-ethylhexyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,P,P-bis(2-ethylhexyl)-
• bis-(2-ethylhexyl)phosphinic acid
• Bis(2-ethylhexyl)phosphinic acid
• Di(2-ethylhexyl)phosphinic acid
• P 229
• P 229 (phosphorus compound)
• Phosphinic acid,bis(2-ethylhexyl)- (6CI,7CI,8CI,9CI)
• PIA 8
• SCHEMBL228798
• 13525-99-0

• MDL： MFCD28100925
• Inchi： 1S/C16H35O2P/c1-5-9-11-15(7-3)13-19(17,18)14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3,(H,17,18)
• InChI Key： KZIUWSQALWALJH-UHFFFAOYSA-N
• SMILES： P(CC(CC)CCCC)(CC(CC)CCCC)(=O)O

Computed Properties

• Exact Mass: 318.26897
• Monoisotopic Mass: 290.23746735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.921±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.041 g/l) (25 º C),
• PSA: 26.3

Phosphinic acid,P,P-bis(2-ethylhexyl)- Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds